Cas no 1514757-92-6 (2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol
• CAS No: 1514757-92-6
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5180680
• PubChem ID: 75539680
• Update Time: 2025-11-02

2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}ethan-1-ol
• 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol

• Inchi： 1S/C9H11BrFNO/c10-8-2-1-7(5-9(8)11)6-12-3-4-13/h1-2,5,12-13H,3-4,6H2
• InChI Key： FYROVNBVQVRQND-UHFFFAOYSA-N
• SMILES： C(O)CNCC1=CC=C(Br)C(F)=C1

Additional information on 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol

Comprehensive Guide to 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol (CAS No. 1514757-92-6): Properties, Applications, and Market Insights

2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol (CAS No. 1514757-92-6) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This bromo-fluorophenyl derivative is gaining attention due to its unique structural features, which make it valuable for drug discovery and material science applications. In this article, we delve into the compound's properties, synthesis, applications, and emerging trends in its utilization.

The molecular structure of 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol combines a 4-bromo-3-fluorophenyl group with an ethanolamine moiety, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of CNS-targeting compounds and enzyme inhibitors. The presence of both bromine and fluorine atoms enhances its reactivity and binding properties, making it attractive for medicinal chemistry applications.

Recent studies highlight the growing importance of fluorinated compounds in modern drug development, with 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol being no exception. The pharmaceutical industry's increasing focus on precision medicine and targeted therapies has created demand for specialized intermediates like this compound. Its potential applications span neurological research, inflammation studies, and metabolic disorder investigations, aligning with current healthcare priorities.

From a synthetic chemistry perspective, 1514757-92-6 offers several advantages. The compound's stability under various conditions makes it suitable for multi-step synthesis, while its distinctive spectral properties (particularly the 19F NMR signal) provide convenient analytical markers for reaction monitoring. These characteristics have made it a subject of interest in process chemistry optimization and quality control methodologies.

The market for bromo-fluorophenyl derivatives has shown steady growth, driven by pharmaceutical R&D investments and the expansion of contract research organizations. As a research chemical, 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol is primarily supplied to academic institutions and pharmaceutical companies engaged in early-stage drug discovery. Current market analysis suggests increasing demand for such structurally diverse building blocks that can accelerate hit-to-lead optimization processes.

Quality considerations for CAS 1514757-92-6 are paramount, with suppliers typically providing comprehensive analytical data including HPLC purity, mass spectrometry confirmation, and detailed spectral characterization. The compound's storage typically requires protection from light and moisture, with recommended conditions varying slightly between different manufacturers. These specifications reflect the compound's use in sensitive medicinal chemistry applications where consistency is critical.

Emerging research directions involving 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol include its potential in proteolysis targeting chimera (PROTAC) development and other targeted protein degradation strategies. The compound's ability to serve as a linker component in bifunctional molecules has attracted attention from researchers working on next-generation therapeutic modalities. This aligns with the broader industry trend toward novel drug modalities beyond traditional small molecules.

Environmental and safety considerations for 1514757-92-6 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures including appropriate personal protective equipment are recommended during research use. The compound's environmental fate and biodegradation characteristics are areas of ongoing study as part of the pharmaceutical industry's commitment to green chemistry principles.

Future prospects for 2-{(4-bromo-3-fluorophenyl)methylamino}ethan-1-ol appear promising, particularly as the demand for fluorinated pharmaceutical intermediates continues to rise. The compound's versatility positions it well to meet the needs of fragment-based drug discovery and combinatorial chemistry approaches. With pharmaceutical pipelines increasingly favoring compounds containing halogen atoms for improved binding and metabolic properties, this bromo-fluoro derivative is likely to maintain its relevance in medicinal chemistry research.

For researchers considering CAS 1514757-92-6 for their projects, it's advisable to consult recent literature for the latest synthetic applications and biological screening results. The compound's unique structural features continue to inspire innovative applications across multiple therapeutic areas, making it a valuable tool in modern drug discovery efforts.